![molecular formula C12H17F2NO4 B6214642 (1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid CAS No. 2728725-35-5](/img/no-structure.png)
(1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid
Overview
Description
The compound contains a tert-butoxy carbonyl group, which is a common protecting group in organic synthesis . It also contains a carboxylic acid group and a bicyclic structure, which could contribute to its reactivity and properties .
Molecular Structure Analysis
The molecular structure features a bicyclic system, a carboxylic acid group, and a tert-butoxy carbonyl group . The bicyclic system could impart rigidity to the molecule, and the presence of the carboxylic acid and tert-butoxy carbonyl groups could affect its polarity and reactivity .Chemical Reactions Analysis
The tert-butoxy carbonyl group is often used as a protecting group for amines in organic synthesis, so it could be removed under acidic conditions . The carboxylic acid group could undergo typical acid-base reactions, and could also be involved in condensation reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and bicyclic structure . For example, the presence of the carboxylic acid group could result in strong hydrogen bonding, affecting its solubility and melting point .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '(1R,3S,6S)-2-[(tert-butoxy)carbonyl]-7,7-difluoro-2-azabicyclo[4.1.0]heptane-3-carboxylic acid' involves the protection of the amine group, followed by the introduction of the carboxylic acid group and the difluoro substituents. The bicyclic structure is then formed through a ring-closing reaction.", "Starting Materials": [ "2-azabicyclo[4.1.0]heptane", "tert-butyl chloroformate", "diethyl ether", "triethylamine", "7,7-difluoro-3-chloroheptanoic acid", "N,N-dimethylformamide", "sodium hydride", "methanol", "acetic acid" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of triethylamine and diethyl ether", "Introduction of the carboxylic acid group through reaction with 7,7-difluoro-3-chloroheptanoic acid in the presence of N,N-dimethylformamide and triethylamine", "Introduction of the difluoro substituents through reaction with sodium hydride and 7,7-difluoro-3-chloroheptanoic acid in methanol", "Ring-closing reaction to form the bicyclic structure in the presence of acetic acid" ] } | |
CAS No. |
2728725-35-5 |
Molecular Formula |
C12H17F2NO4 |
Molecular Weight |
277.3 |
Purity |
95 |
Origin of Product |
United States |
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